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Compound of Interest

6-Chloro-4-methylisoquinolin-

Compound Name:
1(2H)-one

Cat. No.: B11901493

Get Quote

Executive Safety Summary

Status: Rare Research Chemical / Pharmaceutical Intermediate Primary Hazard Class
(Inferred):GHS Category 2 Irritant / Category 4 Acute Toxicity Immediate Action: Treat as a
high-potency organic solid. Strict dust control is required.

This guide provides operational safety protocols for 6-Chloro-4-methylisoquinolin-1(2H)-one.
Due to the limited public toxicological data for this specific substituted isoquinolinone, this guide
utilizes Structure-Activity Relationship (SAR) protocols derived from structurally analogous
chlorinated isoquinolinones and quinolines (e.g., CAS 22246-02-2, CAS 41037-29-0). All
recommendations prioritize a conservative "maximum protection” approach suitable for drug
development environments.

Chemical Identity & Physical Properties
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Property Detail

Chemical Name 6-Chloro-4-methylisoquinolin-1(2H)-one
Molecular Formula C10HsCINO

Molecular Weight 193.63 g/mol

Physical State Solid (Powder/Crystalline)

Solubility Low in water; soluble in DMSO, DMF, Methanol
Key Functional Groups Isoquinolinone core, Aryl Chloride, Methyl group

H302: Harmful if swallowedH315: Causes skin
Inferred Hazards irritationH319: Causes serious eye
irritationH335: May cause respiratory irritation

Personal Protective Equipment (PPE) Matrix

Select PPE based on the specific operational scale. The "Standard Research" level applies to
milligram-scale handling (e.g., <1g), while "Scale-Up" applies to larger synthesis (>1g) or
solution preparation.
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Standard Research

Scale-Up | High

Protection Zone PPE Component .
(<1g) Dust Potential
N95 / FFP2 P100 / P3 Half-Face
) ) MaskMinimum RespiratorRequired if
Respiratory Mask/Respirator

requirement for solid
handling.

handling outside a

fume hood.

Dermal (Hand) Glove Material

Nitrile (4 mil)Single
layer acceptable for

dry solids.

Double Nitrile (Outer 8
mil)Required for
organic solutions
(DMSO/DCM).

Safety GlassesWith

Chemical

GogglesRequired

Ocular Eye Protection side shields (ANSI ) ) )
during dissolution or
Z87.1). _
heating.
Tyvek®
Lab Coat )
) Sleeves/ApronDispos
Body Clothing (Cotton/Poly)Buttoned
all able over-garments
ully.

recommended.

Critical Note: Chlorinated heterocycles can permeate standard latex gloves. Always use Nitrile.

If dissolved in penetrating solvents like DMSO, change gloves immediately upon splash contact.

Operational Handling & Engineering Controls

The following workflow illustrates the safe handling lifecycle, emphasizing containment during

the "Open Phase" (weighing/transfer) where dust exposure risk is highest.
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Engineering Control Zone: Chemical Fume Hood

Solubiliza _,_Liquid Transfer > Reaction / Assay Quench & Discard N Disposal

Storage Transfer Sealed Container _y Solubilization
(2-8°C, Dry, Dark) (Analytical Balance) (Add Solvent: DMSO/DMF) (Closed System) (Halogenated Waste)

Click to download full resolution via product page

Figure 1: Operational workflow for handling 6-Chloro-4-methylisoquinolin-1(2H)-one. Red
border indicates the critical high-risk step (Weighing) requiring maximum dust control.

Protocol: Static & Dust Control

« lonization: Use an anti-static gun or bar inside the balance draft shield. Substituted
isoquinolinones are often fluffy, electrostatic solids that disperse easily.

o Damping: If possible, tare the receiving vessel with the solvent before adding the solid, or
use a weighing funnel to prevent neck contamination.

o Decontamination: Wipe the balance area with a wet tissue (water/surfactant) immediately
after weighing to capture invisible dust.

Emergency Protocols
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Scenario Immediate Response Action
Evacuate: Move to fresh air immediately. If
) breathing is difficult, seek medical attention. The
Inhalation

chlorine substituent increases potential for

respiratory mucosal irritation.

Skin Contact

Wash: Rinse with soap and copious water for 15
minutes.[1] Do not use ethanol (may increase

absorption). Remove contaminated clothing.[2]

[3]4]

Eye Contact

Irrigate: Flush eyes with water/saline for 15
minutes, lifting eyelids. Contact a physician if

redness persists.

Spill (Solid)

Wet Wipe: Do not dry sweep. Cover with wet
paper towels (water/detergent) to dampen, then

sScoop into a waste container.

Spill (Solution)

Absorb: Use vermiculite or sand. Do not use
combustible materials (sawdust) if dissolved in

oxidizing solvents.

Disposal & Waste Management

Proper disposal is critical due to the halogenated nature of the compound (Chlorine atom).

Classification: Segregate as Halogenated Organic Waste. Do not mix with general non-

halogenated solvents, as this increases disposal costs and complicates incineration.

o Container: High-density polyethylene (HDPE) or glass. Avoid metal containers if the solution

is acidic.

» Labeling: Clearly mark as "Contains Halogenated Organics (Chlorinated Isoquinolinone)".

o Destruction: The preferred method is High-Temperature Incineration with flue gas scrubbing

(to capture HCI gas generated during combustion).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/19375637
https://ors.od.nih.gov/
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloroquinolin-4-ol
https://pubchem.ncbi.nlm.nih.gov/compound/15451673
https://echa.europa.eu/
https://www.benchchem.com/product/b11901493?utm_src=pdf-custom-synthesis#bc-rfq
https://www.tdi.texas.gov/pubs/videoresource/t5chlorine.pdf
https://www.westlake.com/safety_guidelines/Geismar_Safety_Guidelines/Chlorine.pdf
https://www.sigmaaldrich.com/JP/en/sds/SIAL/66720?userType=undefined
https://assets.publishing.service.gov.uk/media/66d71b2ec63bb34da0709f63/chlorine-incident-management-UKHSA.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloroquinolin-4-ol
https://pubchem.ncbi.nlm.nih.gov/compound/15451673
https://pubchem.ncbi.nlm.nih.gov/compound/15451673
https://www.benchchem.com/product/b11901493/docs#personal-protective-equipment-handling-guide-6-chloro-4-methylisoquinolin-1-2h-one
https://www.benchchem.com/product/b11901493/docs#personal-protective-equipment-handling-guide-6-chloro-4-methylisoquinolin-1-2h-one
https://www.benchchem.com/product/b11901493/docs#personal-protective-equipment-handling-guide-6-chloro-4-methylisoquinolin-1-2h-one
https://www.benchchem.com/product/b11901493/docs#personal-protective-equipment-handling-guide-6-chloro-4-methylisoquinolin-1-2h-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11901493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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